Cas no 1160579-07-6 (scutianthraquinone A)

• Product Name: scutianthraquinone A
• CAS No: 1160579-07-6
• MF: C₃₉H₃₂O₁₃
• MW: 708.663592338562
• CID: 6644249
• PubChem ID: 44156991
• Update Time: 2024-03-02

scutianthraquinone A Chemical and Physical Properties

Names and Identifiers

• (2,9'-Bianthracene)-3',7-dicarboxylic acid, 9,9',10,10'-tetrahydro-1,2',5',6-tetrahydroxy-4',8-dimethyl-9'-(2-methyl-1-oxobutoxy)-9,10,10'-trioxo-, 3',7-dimethyl ester, (+)-
• DTXSID101099851
• dimethyl 1,2',5',6-tetrahydroxy-4',8-dimethyl-9'-[(2-methylbutanoyl)oxy]-9,10,10'-trioxo-9,9',10,10'-tetrahydro-2,9'-bianthracene-3',7-dicarboxylate
• CHEBI:66453
• 1160579-07-6
• scutianthraquinone A
• Q27135014
• CHEMBL453764
• (+)-3',7-Dimethyl 9,9',10,10'-tetrahydro-1,2',5',6-tetrahydroxy-4',8-dimethyl-9'-(2-methyl-1-oxobutoxy)-9,10,10'-trioxo[2,9'-bianthracene]-3',7-dicarboxylate

• Inchi： 1S/C39H32O13/c1-7-15(2)36(47)52-39(20-9-8-10-23(40)31(20)35(46)27-17(4)29(38(49)51-6)25(42)14-22(27)39)21-12-11-18-30(33(21)44)34(45)26-16(3)28(37(48)50-5)24(41)13-19(26)32(18)43/h8-15,40-42,44H,7H2,1-6H3
• InChI Key： LUBCWELSQUOSLN-UHFFFAOYSA-N
• SMILES： O(C(C(C)CC)=O)C1(C2C=CC3C(C4C=C(C(C(=O)OC)=C(C)C=4C(C=3C=2O)=O)O)=O)C2C=CC=C(C=2C(C2C(C)=C(C(=O)OC)C(=CC1=2)O)=O)O

Computed Properties

• Exact Mass: 708.18429107g/mol
• Monoisotopic Mass: 708.18429107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 52
• Rotatable Bond Count: 9
• Complexity: 1460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 211Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives Anthracenecarboxylic acids